Cas no 2549021-07-8 (N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549021-07-8
• MF: C₁₇H₁₅ClN₄O
• MW: 326.780202150345
• CID: 5312174
• PubChem ID: 154830877
• Update Time: 2025-06-12

N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6789-2675
• 2549021-07-8
• N-(4-chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730422
• N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C17H15ClN4O/c1-10-8-12(4-5-13(10)18)19-17(23)14-6-7-16-20-15(11-2-3-11)9-22(16)21-14/h4-9,11H,2-3H2,1H3,(H,19,23)
• InChI Key： ISVOZXYTKUKDCE-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=CN1N=C(C(NC1=CC=C(Cl)C(C)=C1)=O)C=C2

Computed Properties

• Exact Mass: 326.0934388g/mol
• Monoisotopic Mass: 326.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.32±0.70(Predicted)

Additional information on N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

Comprehensive Overview of N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549021-07-8)

The compound N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549021-07-8) is a specialized imidazo[1,2-b]pyridazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a cyclopropyl moiety with a chloro-methylphenyl group, creating a versatile scaffold for drug discovery and development. Researchers are particularly interested in its carboxamide functionality, which is known to enhance binding affinity to target proteins.

In recent years, the demand for novel heterocyclic compounds like N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide has surged, driven by the need for innovative treatments in oncology, inflammation, and infectious diseases. The compound’s imidazo[1,2-b]pyridazine core is a privileged structure in medicinal chemistry, often associated with kinase inhibition and modulation of cellular signaling pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high selectivity and minimal off-target effects.

The synthesis of CAS No. 2549021-07-8 involves multi-step organic reactions, including cyclopropanation and amide coupling, which are critical for achieving the desired stereochemistry and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. Its physicochemical properties, including solubility, stability, and logP, are meticulously studied to optimize formulation strategies for preclinical and clinical applications.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide in drug discovery?" Preliminary studies suggest its relevance in modulating protein-protein interactions and enzyme inhibition, particularly in pathways associated with cancer cell proliferation and immune response regulation. These findings position it as a promising candidate for further investigation in high-throughput screening assays.

Another area of interest is the compound’s structure-activity relationship (SAR), which is a hot topic in computational chemistry and AI-driven drug design. Researchers leverage molecular docking and machine learning algorithms to predict its binding modes and optimize its pharmacophore. This approach accelerates the identification of derivatives with enhanced potency and reduced toxicity, addressing the growing demand for sustainable drug development.

From an industrial perspective, CAS No. 2549021-07-8 is also explored for its potential in agrochemical innovation. Its chloro-methylphenyl group may contribute to pesticidal or herbicidal activity, aligning with the global push for eco-friendly crop protection solutions. However, extensive environmental and toxicological assessments are required before commercialization.

In summary, N-(4-Chloro-3-methylphenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with advancements in synthetic methodology and bioinformatics, underscore its value in addressing unmet medical and agricultural challenges. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of therapeutic and agrochemical agents.